(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide

• CAS RN: 19617-05-1
• Molecular Formula: C20H22N2O2
• Molecular Weight: 207.25 g/mol
• IUPAC Name: (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide
• InChI: InChI=1S/C9H9N3OS/c1-2-12-7-5-3-4-6-8(7)14-9(12)10-11-13/h3-6H,2H2,1H3/b10-9+
• InChI Key: JNINLGOLQGICPU-MDZDMXLPSA-N
• Isomeric SMILES: CCN\1C2=CC=CC=C2S/C1=N/N=O
• SMILES: CCN1C2=CC=CC=C2SC1=NN=O

Description

(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide, also known as NEBNA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. NEBNA is a nitrous oxide donor that has been shown to have various biochemical and physiological effects, making it a promising candidate for research in areas such as cardiovascular disease, cancer, and inflammation.

Mechanism of Action

(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide works by releasing nitrous oxide, which acts as a signaling molecule in the body. Nitrous oxide has been shown to have various effects on the cardiovascular system, including vasodilation, inhibition of platelet aggregation, and reduction of inflammation. Additionally, nitrous oxide has been shown to have cytotoxic effects on cancer cells, making it a promising candidate for cancer therapy.
Biochemical and Physiological Effects:
(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide has been shown to have various biochemical and physiological effects, including vasodilation, inhibition of platelet aggregation, reduction of inflammation, and cytotoxic effects on cancer cells. Additionally, (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide has been shown to have anti-angiogenic effects, which can help to prevent the formation of new blood vessels in tumors.

Advantages and Limitations for Lab Experiments

One advantage of (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide is that it is a relatively stable compound that can be synthesized using standard techniques. Additionally, (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide has been shown to have a high degree of selectivity for certain cell types, making it a promising candidate for targeted therapies.
One limitation of (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide is that it is a relatively new compound, and there is still much that is unknown about its potential applications and mechanisms of action. Additionally, (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.

Future Directions

There are many potential future directions for research on (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide. One area of research that has shown promise is in the development of targeted therapies for cardiovascular disease and cancer. Additionally, (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide could be used as a tool for studying the mechanisms of nitrous oxide signaling in the body, which could lead to a better understanding of various physiological processes.
Conclusion:
(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide is a promising compound that has gained attention in the scientific community due to its potential applications in various fields. While much is still unknown about its potential applications and mechanisms of action, (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide has shown promise in the treatment of cardiovascular disease and cancer, and could be a valuable tool for studying the mechanisms of nitrous oxide signaling in the body.

Synthesis Methods

(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide can be synthesized using a variety of methods, including the reaction of 3-ethyl-2-benzothiazolinone hydrazone with nitrous oxide. This reaction results in the formation of (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide, which can be purified using standard techniques such as column chromatography.

Scientific Research Applications

(NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide has been the subject of numerous scientific studies due to its potential applications in various fields. One area of research that has shown promise is in the treatment of cardiovascular disease. (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide has been shown to have vasodilatory effects, which can help to reduce blood pressure and improve blood flow. Additionally, (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide has been shown to have anti-inflammatory effects, which can help to reduce inflammation in the blood vessels and prevent the development of atherosclerosis.
Another area of research that has shown promise is in the treatment of cancer. (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide has been shown to have cytotoxic effects on cancer cells, which can help to prevent the growth and spread of tumors. Additionally, (NE)-N-(3-ethyl-1,3-benzothiazol-2-ylidene)nitrous amide has been shown to have anti-angiogenic effects, which can help to prevent the formation of new blood vessels in tumors, thereby limiting their growth.